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Compound of Interest

Compound Name: Hispidanin B

Cat. No.: B12388449

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectral data for Hispidanin B, a
novel asymmetric dimeric diterpenoid. The information presented is collated from the primary
scientific literature and is intended to serve as a comprehensive resource for researchers in
natural product chemistry, pharmacology, and drug development. Hispidanin B has
demonstrated significant cytotoxic activities against various tumor cell lines, making it a
compound of interest for further investigation.

Core Spectroscopic Data

The structural elucidation of Hispidanin B was achieved through a combination of
spectroscopic techniques. The following tables summarize the key quantitative data obtained
from Ultraviolet (UV) and Mass Spectrometry (MS), as well as the detailed assignments from
1H and 3C Nuclear Magnetic Resonance (NMR) spectroscopy.

Table 1: Physicochemical and Spectroscopic Properties
of Hispidanin B
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Property Value

Appearance Colorless needles

Molecular Formula C40Hs40s

Molecular Weight 618.85 g/mol

UV (MeOH) Amax (log €) 204 (4.52), 230 (4.11), 284 (3.75) nm

619.4044 [M + H]* (calculated for C4oHss0s,

HR-ESI-MS (m/z) 619.4044)

Table 2: *H NMR Spectral Data of Hispidanin B (600 MHz,
CDCIs)
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Position OoH (ppm) Multiplicity J (Hz)

1 3.19 dd 12.0,1.8
2a 1.65 m

2B 1.55 m

3a 1.75 m

3B 1.48 m

5 1.42 dd 12.0,1.8
6a 2.65 dd 12.6, 6.6
6B 2.55 dd 12.6,7.2
7 4.68 t 2.4

11 3.15 sept 6.6

14 6.88 S

15 2.25 S

16 1.25 d 6.6

17 1.24 d 6.6

18 0.95 S

19 0.92 S

20 1.18 S

1 1.88 m

2'a 1.58 m

2'B 1.45 m

3'a 1.70 m

3B 1.35 m

5' 1.15 m
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6'a 1.80 m

6'8 1.68 m

7' 3.85 dd 11.4,4.2
171 5.35 t 7.2
14' 4.65 d 7.2
15' 1.68 s

16' 0.88 t 7.8
17 0.85 s

18' 0.82 s

19' 0.90 d 6.6
20' 1.10 S

Table 3: *C NMR Spectral Data of Hispidanin B (150

MHz, CDCls)
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Position oC (ppm) Position oC (ppm)
1 38.5 1 39.1
2 19.2 2' 18.5
3 41.8 3 42.1
4 33.5 4' 33.3
5 50.5 5' 55.8
6 28.9 6' 22.1
7 68.2 7 78.5
8 135.2 8' 142.5
9 145.8 9 52.3
10 38.1 10’ 37.5
11 26.8 171 120.1
12 125.4 12 138.5
13 148.2 13’ 165.2
14 118.1 14' 58.5
15 21.1 15 12.5
16 22.8 16’ 14.1
17 22.8 17 16.5
18 33.2 18’ 215
19 21.8 19 15.8
20 18.2 20' 17.5

Experimental Protocols

The isolation and characterization of Hispidanin B involved a series of meticulous
experimental procedures. The following sections provide a detailed methodology for the key
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experiments performed.

Plant Material and Extraction

The rhizomes of Isodon hispida were collected, air-dried, and powdered. The powdered plant
material was then extracted with 95% ethanol at room temperature. The resulting extract was
concentrated under reduced pressure to yield a crude extract.

Isolation and Purification

The crude extract was subjected to a multi-step chromatographic purification process. This
involved sequential column chromatography over silica gel, Sephadex LH-20, and semi-
preparative High-Performance Liquid Chromatography (HPLC) to yield pure Hispidanin B.

Spectroscopic Analysis

o UV Spectroscopy: The UV spectrum was recorded on a spectrophotometer using methanol
(MeOH) as the solvent.

e Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HR-ESI-MS)
was performed on a mass spectrometer to determine the accurate mass and molecular
formula.

* NMR Spectroscopy: tH, 13C, and 2D NMR (COSY, HSQC, HMBC) spectra were recorded on
a 600 MHz NMR spectrometer. Chemical shifts (0) are reported in parts per million (ppm)
relative to the solvent peak (CDCls: dH 7.26, dC 77.16), and coupling constants (J) are in
Hertz (Hz).

Visualized Workflows and Pathways

To better illustrate the processes and relationships involved in the study of Hispidanin B, the
following diagrams have been generated using Graphviz.
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Caption: Isolation and structure elucidation workflow for Hispidanin B.
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Caption: Logical relationship of Hispidanin B's properties and potential.

« To cite this document: BenchChem. [Hispidanin B: A Comprehensive Spectroscopic and
Methodological Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12388449#hispidanin-b-spectral-data-nmr-ms-uv]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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